Cas no 96009-67-5 (S-ethyl (5-phenylpentyl)carbamothioate)

S-ethyl (5-phenylpentyl)carbamothioate structure
96009-67-5 structure
Product Name:S-ethyl (5-phenylpentyl)carbamothioate
CAS No:96009-67-5
MF:C14H21NOS
MW:251.387642621994
CID:1986422
PubChem ID:178799
Update Time:2025-04-21

S-ethyl (5-phenylpentyl)carbamothioate Chemical and Physical Properties

Names and Identifiers

    • S-ethyl (5-phenylpentyl)carbamothioate
    • S-ethyl N-(5-phenylpentyl)carbamothioate
    • Carbamothioic acid, 5-(phenylpentyl)-, S-ethyl ester
    • DTXSID10242090
    • 96009-67-5
    • Inchi: 1S/C14H21NOS/c1-2-17-14(16)15-12-8-4-7-11-13-9-5-3-6-10-13/h3,5-6,9-10H,2,4,7-8,11-12H2,1H3,(H,15,16)
    • InChI Key: KGLVWOBJBRQMNW-UHFFFAOYSA-N
    • SMILES: S(CC)C(NCCCCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 251.134
  • Monoisotopic Mass: 251.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.042
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.536
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